3,4-dimethyl-N-(1-propyl-4-piperidinyl)benzamide

• IUPAC Name: 3,4-dimethyl-N-(1-propylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C17H26N2O/c1-4-9-19-10-7-16(8-11-19)18-17(20)15-6-5-13(2)14(3)12-15/h5-6,12,16H,4,7-11H2,1-3H3,(H,18,20)
• InChI Key: BDDTWSCMTUMNRM-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NC(=O)C2=CC(=C(C=C2)C)C
• Molecular Formula: C17H26N2O
• Molecular Weight: 274.4 g/mol

Description

3,4-dimethyl-N-(1-propyl-4-piperidinyl)benzamide, also known as DPPB, is a chemical compound that belongs to the class of piperidine derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the fields of neuroscience and pharmacology.

Mechanism of Action

3,4-dimethyl-N-(1-propyl-4-piperidinyl)benzamide acts as a dopamine D3 receptor antagonist, which means that it blocks the binding of dopamine to these receptors. This results in a decrease in the activity of dopamine in the brain, which can have various effects on behavior, mood, and cognition.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, particularly in the brain. It has been shown to decrease the release of dopamine in the striatum, which is a key region of the brain involved in reward processing and movement control. This compound has also been shown to decrease the activity of certain brain regions involved in cognitive processing, such as the prefrontal cortex.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,4-dimethyl-N-(1-propyl-4-piperidinyl)benzamide in lab experiments is its specificity for dopamine D3 receptors. This allows researchers to selectively target these receptors and study their function in the brain. However, one limitation of using this compound is its relatively low potency compared to other dopamine receptor antagonists. This can make it difficult to achieve the desired effects at lower concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving 3,4-dimethyl-N-(1-propyl-4-piperidinyl)benzamide. One area of interest is the potential use of this compound in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Another area of interest is the use of this compound as a tool in neuroscience research, particularly in the study of dopamine receptors and their role in the brain. Additionally, further studies are needed to better understand the biochemical and physiological effects of this compound, as well as its potential advantages and limitations for lab experiments.

Scientific Research Applications

3,4-dimethyl-N-(1-propyl-4-piperidinyl)benzamide has been used in various scientific research studies, particularly in the field of neuroscience. It has been shown to have potential applications in the treatment of neurological disorders such as Parkinson's disease, Alzheimer's disease, and schizophrenia. This compound has also been studied for its potential use as a tool in neuroscience research, particularly in the study of dopamine receptors and their role in the brain.